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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of carbohydrazide as

an effective oxygen scavenger in boiler systems. This document details its mechanism of

action, advantages over traditional chemicals, and protocols for its application and performance

evaluation.

Introduction
Dissolved oxygen is a primary contributor to corrosion in boiler systems, leading to pitting,

reduced efficiency, and costly equipment failure. Carbohydrazide (CH₆N₄O) is an organic,

non-carcinogenic alternative to traditional oxygen scavengers like hydrazine.[1][2][3] It

effectively removes dissolved oxygen and passivates metal surfaces, offering comprehensive

corrosion protection.[2][3][4]

Key Advantages of Carbohydrazide:

Safety: It is a non-carcinogenic and less toxic alternative to hydrazine, enhancing workplace

safety.[1]

Efficiency: Carbohydrazide reacts with dissolved oxygen to form harmless, volatile products

(nitrogen, water, and carbon dioxide), which do not contribute to the total dissolved solids

(TDS) in the boiler water.[4][5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1668358?utm_src=pdf-interest
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://content.ampp.org/books/book/645/Slow-Strain-Rate-Test-Method-for-Screening
https://webstore.ansi.org/standards/nace/nacetm01982011r2016
https://infinitalab.com/astm/astm-512-test-for-chloride-ion-in-water/
https://webstore.ansi.org/standards/nace/nacetm01982011r2016
https://infinitalab.com/astm/astm-512-test-for-chloride-ion-in-water/
https://standards.globalspec.com/std/14333635/nace-tm0198
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://content.ampp.org/books/book/645/Slow-Strain-Rate-Test-Method-for-Screening
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://standards.globalspec.com/std/14333635/nace-tm0198
https://store.astm.org/d0512-23.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metal Passivation: It promotes the formation of a protective magnetite (Fe₃O₄) layer on steel

surfaces, preventing further corrosion.[2][4]

Versatility: It is effective over a wide range of temperatures and pressures.[6]

Mechanism of Action
Carbohydrazide functions through two primary mechanisms: oxygen scavenging and metal

passivation.

Oxygen Scavenging
Carbohydrazide directly reacts with dissolved oxygen in the boiler feedwater. The primary

reaction is:

(NH₂NH)₂CO + 2O₂ → 2N₂ + 3H₂O + CO₂[7]

At temperatures above 150°C (302°F), carbohydrazide can also decompose to form

hydrazine, which then reacts with oxygen:

(NH₂NH)₂CO + H₂O → 2N₂H₄ + CO₂ N₂H₄ + O₂ → N₂ + 2H₂O

Metal Passivation
Carbohydrazide aids in the formation of a passive magnetite layer on the surface of boiler

components. It reduces ferric oxide (hematite, red rust) to the more stable ferrous oxide

(magnetite, black rust), which acts as a protective barrier against further corrosion.[2]

The following diagram illustrates the chemical pathways of carbohydrazide in a boiler system.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://webstore.ansi.org/standards/nace/nacetm01982011r2016
https://standards.globalspec.com/std/14333635/nace-tm0198
https://standards.iteh.ai/catalog/standards/astm/4ace024b-6b9e-4aaf-996c-a66c6bf3e1b0/astm-d888-03
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://webstore.ansi.org/standards/astm/astmd88809
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://webstore.ansi.org/standards/nace/nacetm01982011r2016
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbohydrazide Application in Boilers
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Caption: Chemical pathways of carbohydrazide in a boiler system.

Quantitative Data
The following tables summarize key quantitative data related to the application of

carbohydrazide.

Table 1: Stoichiometric and Dosing Information
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Parameter Value Reference

Stoichiometric Requirement
0.5 moles of carbohydrazide

per mole of O₂
[8]

Recommended Dosage (Low-

Pressure Boilers: 0-40 bar)
0.10 - 0.2 ppm [2]

Recommended Dosage

(Medium-Pressure Boilers: 41-

60 bar)

0.05 - 0.1 ppm [2]

Optimized Dose Rate in a

High-Pressure Boiler Study
0.7 mg/kg (0.7 ppm) [9]

Residual Hydrazine

Maintained in High-Pressure

Boiler Study

30-40 ppb (from

carbohydrazide

decomposition)

[9]

Table 2: Comparative Corrosion Rate Data (High-Pressure Boiler Study)

Material Condition
Corrosion Rate
(mpy)

Reference

Carbon Steel (Water

Side)
With Hydrazine 0.044 [1]

Carbon Steel (Water

Side)
With Carbohydrazide 0.384 [1]

Carbon Steel (Steam

Side)
With Carbohydrazide 0.444 [1]

70/30 Cupronickel

(HP Heaters)
With Carbohydrazide 0.128 [1]

mpy = mils per year

Experimental Protocols
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The following protocols outline the procedures for applying and evaluating carbohydrazide as

an oxygen scavenger in a boiler system.

Protocol for Application and Dosing
Objective: To establish and maintain the correct dosage of carbohydrazide for effective

oxygen scavenging and metal passivation.

Materials:

Carbohydrazide solution (concentration as per supplier)

Metering pump

Boiler feedwater line injection port

Procedure:

Initial Dosage Calculation: Calculate the initial dosage based on the dissolved oxygen level

in the feedwater after mechanical deaeration and the boiler's operating parameters. A

common starting point is a stoichiometric excess to ensure complete oxygen removal.

Injection Point: The preferred injection point for volatile oxygen scavengers like

carbohydrazide is into the boiler feedwater line, downstream of the deaerator and before

the feedwater pump.[10] This ensures adequate mixing and reaction time before the water

enters the boiler.

Continuous Dosing: Utilize a metering pump to ensure continuous and accurate dosing of

the carbohydrazide solution.[10] Batch or slug dosing is not recommended.

Residual Monitoring and Dosage Adjustment: Regularly monitor the residual

carbohydrazide concentration in the boiler water and adjust the dosage to maintain the

desired residual level. In high-pressure boilers, monitoring the residual hydrazine

concentration resulting from carbohydrazide decomposition can also be an effective control

method.[9]
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Protocol for Evaluating Oxygen Scavenging
Performance
Objective: To determine the effectiveness of carbohydrazide in removing dissolved oxygen

from the boiler feedwater.

Materials:

Dissolved oxygen (DO) meter or test kit (e.g., ASTM D888 compliant)[11][12]

Sample cooler

Water sampling containers

Procedure:

Sample Collection: Collect water samples from designated points in the feedwater system,

such as the deaerator outlet and the economizer inlet. It is crucial to use a sample cooler to

reduce the temperature of the water to prevent flashing and ensure accurate DO readings.

Dissolved Oxygen Measurement: Immediately analyze the collected samples for dissolved

oxygen concentration using a calibrated DO meter or a colorimetric test kit. Follow the

manufacturer's instructions for the chosen analytical method.

Performance Evaluation: Compare the DO levels before and after the carbohydrazide
injection point. A significant reduction in DO concentration indicates effective oxygen

scavenging. The target is typically to maintain DO levels below 7 ppb in the deaerator outlet.

[13]

Protocol for Determination of Residual Carbohydrazide
(PDTS Method)
Objective: To quantify the concentration of residual carbohydrazide in the boiler water.

Materials:

Spectrophotometer or colorimeter
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PDTS (3-(2-pyridyl)-5,6-bis(4-phenylsulfonic acid)-1,2,4-triazine, disodium salt) reagent

Ferric iron solution (Activator Solution)

Sample cells

Pipettes

Procedure:

Principle: This method is based on the reduction of ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) by

carbohydrazide. The resulting ferrous iron then reacts with PDTS to form a peach-pink

colored complex, the intensity of which is proportional to the carbohydrazide concentration.

[4][7]

Sample Preparation: Collect a boiler water sample and cool it to room temperature.

Blank Preparation: Prepare a blank using deionized water and the same reagents as the

sample.

Color Development: a. To a known volume of the sample, add the ferric iron solution. b.

Subsequently, add the PDTS reagent and mix. c. Allow a specific reaction time (typically 1-2

minutes) for the color to develop.[2]

Measurement: Measure the absorbance of the sample at the appropriate wavelength (e.g.,

562 nm) using a spectrophotometer, after zeroing the instrument with the blank.

Calculation: Determine the carbohydrazide concentration from a calibration curve prepared

using standards of known carbohydrazide concentrations.

Potential Interferences:

Ferrous Iron: Positive interference. Can be corrected by analyzing a sample without the ferric

iron activator solution and subtracting the result.

Other Reducing Agents: Positive interference.

High Sample Temperature: Can lead to falsely high results.[14]
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The following diagram illustrates the workflow for evaluating carbohydrazide performance.

Workflow for Carbohydrazide Performance Evaluation

Start: Implement
Carbohydrazide Dosing

Collect Water Samples
(Feedwater & Boiler Water)

Analyze Dissolved Oxygen
(ASTM D888)

Analyze Residual Carbohydrazide
(PDTS Method)

Monitor Corrosion Rate
(e.g., NACE TM0198)

Evaluate Performance Data

Adjust Dosing Rate

 Data within limits? 
 [No]

End: Optimized
Corrosion Control

 Data within limits? 
 [Yes]

Click to download full resolution via product page

Caption: Workflow for evaluating carbohydrazide performance in boilers.

Conclusion
Carbohydrazide is a scientifically sound and safer alternative for oxygen scavenging and

corrosion control in boiler systems. Its dual-action mechanism of oxygen removal and metal

passivation provides comprehensive protection. For optimal performance, it is crucial to

implement a well-designed dosing strategy and regularly monitor key parameters such as

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://www.benchchem.com/product/b1668358?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dissolved oxygen and residual carbohydrazide levels. The protocols provided in this document

offer a framework for the effective application and evaluation of carbohydrazide in a research

or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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